Cas no 922177-83-1 (2-Hexenoic acid, 5,5-dimethyl-3-(1-methylpropyl)-, ethyl ester, (2E)-)

• Product Name: 2-Hexenoic acid, 5,5-dimethyl-3-(1-methylpropyl)-, ethyl ester, (2E)-
• CAS No: 922177-83-1
• MF: C₁₄H₂₆O₂
• MW: 226.355044841766
• CID: 741642
• PubChem ID: 71421621
• Update Time: 2025-04-19

2-Hexenoic acid, 5,5-dimethyl-3-(1-methylpropyl)-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Hexenoic acid, 5,5-dimethyl-3-(1-methylpropyl)-, ethyl ester, (2E)-
• ethyl 3-butan-2-yl-5,5-dimethylhex-2-enoate
• Ethyl 3-(butan-2-yl)-5,5-dimethylhex-2-enoate
• 922177-83-1
• DTXSID70840672

• Inchi： 1S/C14H26O2/c1-7-11(3)12(10-14(4,5)6)9-13(15)16-8-2/h9,11H,7-8,10H2,1-6H3
• InChI Key： QIJHMUUGCCGLIM-UHFFFAOYSA-N
• SMILES： O(CC)C(C=C(C(C)CC)CC(C)(C)C)=O

Computed Properties

• Exact Mass: 226.193280068g/mol
• Monoisotopic Mass: 226.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 26.3Ų